Cas no 57313-96-9 (Cyclobutanol, 2-ethyl-, (1R,2R)-rel-)

Cyclobutanol, 2-ethyl-, (1R,2R)-rel- structure
57313-96-9 structure
Product Name:Cyclobutanol, 2-ethyl-, (1R,2R)-rel-
CAS No:57313-96-9
MF:C6H12O
MW:100.158882141113
CID:1604040
Update Time:2024-09-12

Cyclobutanol, 2-ethyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanol, 2-ethyl-, (1R,2R)-rel-
    • Inchi: 1S/C6H12O/c1-2-5-3-4-6(5)7/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
    • InChI Key: JBHZDUFZWBLFID-PHDIDXHHSA-N
    • SMILES: [C@@H]1(O)CC[C@H]1CC

Experimental Properties

  • Density: 0.949±0.06 g/cm3(Predicted)
  • Boiling Point: 138.6±8.0 °C(Predicted)
  • pka: 15.33±0.40(Predicted)
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